2-(4-Hydroxyphenyl)oxirane

• IUPAC Name: 4-(oxiran-2-yl)phenol
• InChI: InChI=1S/C8H8O2/c9-7-3-1-6(2-4-7)8-5-10-8/h1-4,8-9H,5H2
• InChI Key: BZENRVUXKMEUBO-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)C2=CC=C(C=C2)O
• Molecular Formula: C8H8O2
• DSSTOX Substance ID: DTXSID30917677
• Molecular Weight: 136.15 g/mol
• CAS No.: 93835-83-7

Description

Synthetic Routes and Reaction Conditions:

Epoxidation of 4-Hydroxyphenylacetaldehyde: One common method involves the epoxidation of 4-hydroxyphenylacetaldehyde using a peracid such as m-chloroperoxybenzoic acid (m-CPBA) under mild conditions. The reaction typically proceeds at room temperature, yielding 2-(4-Hydroxyphenyl)oxirane.

Cyclization of 2-Halo-1-(4-Hydroxyphenyl)ethanol: Another method involves the reduction of 2-halo-1-(4-hydroxyphenyl)ethanone using sodium borohydride to obtain 2-halo-1-(4-hydroxyphenyl)ethanol, followed by cyclization in the presence of a base like sodium hydroxide.

Industrial Production Methods: Industrial production of this compound often involves the use of optimized epoxidation reactions with high yields and purity. The choice of reagents and conditions is crucial to ensure the scalability and cost-effectiveness of the process.

Types of Reactions:

Ring-Opening Reactions: this compound undergoes ring-opening reactions with nucleophiles such as amines, alcohols, and carboxylic acids.

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives using oxidizing agents like potassium permanganate or chromium trioxide.

Substitution Reactions: Electrophilic aromatic substitution reactions can occur on the phenol ring, allowing for further functionalization of the compound.

Common Reagents and Conditions:

Nucleophiles: Amines, alcohols, carboxylic acids

Catalysts: Tertiary amines, acids, bases

Oxidizing Agents: Potassium permanganate, chromium trioxide

Major Products:

• β-Hydroxy derivatives
• Quinones
• Functionalized aromatic compounds

Scientific Research Applications

2-(4-Hydroxyphenyl)oxirane has diverse applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, including pharmaceuticals and polymers.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use in drug development, particularly in the synthesis of bioactive molecules.

Industry: It is utilized in the production of epoxy resins, which are important in coatings, adhesives, and composite materials.

Safety and Hazards

The safety data sheet for a similar compound, 2-(4-Hydroxyphenyl)ethanol, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to avoid breathing dust, wash skin thoroughly after handling, and use only outdoors or in a well-ventilated area.

Future Directions

The future directions for the study and application of 2-(4-Hydroxyphenyl)oxirane could involve further exploration of its synthesis methods, particularly the amine-catalyzed reaction of oxiranes with carboxylic acids. Additionally, more research could be conducted to fully understand its mechanism of action and to explore its potential uses in various industries.

Mechanism of Action

The mechanism of action of 2-(4-Hydroxyphenyl)oxirane primarily involves its ability to undergo ring-opening reactions. The oxirane ring is highly strained and reactive, making it susceptible to nucleophilic attack. This reactivity allows the compound to form various derivatives with different biological and chemical properties. The phenol group can also participate in hydrogen bonding and other interactions, influencing the compound’s behavior in different environments .

Comparison with Similar Compounds

• cis-2,3-Epoxybutane
• trans-2,3-Epoxybutane
• 1,2-Epoxybutane
• 1,2,3,4-Diepoxybutane
• 3,3-Dimethylepoxybutane

Comparison: 2-(4-Hydroxyphenyl)oxirane is unique due to the presence of both an oxirane ring and a phenol group. This combination imparts distinct reactivity and properties compared to other oxirane compounds. For instance, the phenol group can engage in additional interactions, such as hydrogen bonding, which can influence the compound’s solubility and reactivity. In contrast, other oxirane compounds like 1,2-epoxybutane lack this functional group and therefore exhibit different chemical behaviors.

Synthesis routes and methods

Procedure details

Fifth recycle 4-Hydroxy styrene: 1 g, 8.3 mmol, urea hydrogen peroxide: 3 g, 32 mmol, Immobilized lipase: 87 mg, 2,3:4,6-di-O-isopropylidene-2-keto-L-gulonic acid monohydrate: 0.3 g, 1.03 mmol, dry dichloromethane:tetrahydrofuran (4:1): 15 mL. Same procedure was followed as described in example ‘1’. Reaction time: 20 hours, Yield: 66%.